4,5-Dimethyl-6-[4-[(3-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]pyrimidine

• IUPAC Name: 4,5-dimethyl-6-[4-[(3-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]pyrimidine
• InChI: InChI=1S/C18H24N4O/c1-13-5-4-8-19-18(13)23-11-16-6-9-22(10-7-16)17-14(2)15(3)20-12-21-17/h4-5,8,12,16H,6-7,9-11H2,1-3H3
• InChI Key: XQZCDTZVSCKYPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)OCC2CCN(CC2)C3=NC=NC(=C3C)C
• Molecular Formula: C18H24N4O
• Molecular Weight: 312.4 g/mol

Description

The compound “4,5-Dimethyl-6-[4-[(3-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]pyrimidine” is a complex organic molecule that contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The pyrimidine ring is substituted with two methyl groups at the 4th and 5th positions and a piperidine ring at the 6th position. The piperidine ring is further substituted with a 3-methylpyridin-2-yl group.

Molecular Structure Analysis

The molecular structure of this compound would be based on the arrangement of the atoms and the bonds between them. The pyrimidine and piperidine rings are likely to provide a rigid structure, while the methyl and pyridinyl groups could influence the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. The pyrimidine ring might undergo reactions typical for aromatic compounds, while the piperidine ring might participate in reactions typical for amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would depend on its molecular structure. The presence of the pyrimidine and piperidine rings might influence these properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For example, if it’s designed as a drug, it might interact with specific proteins or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety measures should be taken when handling this compound.

Future Directions

The future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve investigating its mechanism of action if it’s intended to be used as a drug.